2,2-Difluorocyclohexane-1-carboxylic acid
Overview
Description
2,2-Difluorocyclohexane-1-carboxylic acid (DFCCA) is an organic compound that belongs to the carboxylic acid family . It has a CAS Number of 1461714-25-9 and a linear formula of C7H10F2O2 .
Molecular Structure Analysis
The molecular structure of DFCCA is represented by the linear formula C7H10F2O2 . The InChI code for this compound is 1S/C7H10F2O2/c8-7(9)4-2-1-3-5(7)6(10)11/h5H,1-4H2,(H,10,11) .Scientific Research Applications
Organic Synthesis
2,2-Difluorocyclohexane-1-carboxylic acid: is a valuable building block in organic synthesis. Its difluorinated cyclohexane ring can impart stability and unique electronic properties to the synthesized molecules. This compound can be used to create small molecules with potential pharmaceutical applications, especially where the introduction of fluorine atoms can enhance the biological activity and metabolic stability of the drugs .
Nanotechnology
In the realm of nanotechnology, 2,2-Difluorocyclohexane-1-carboxylic acid can be employed as a surface modifier. It can help in the dispersion and incorporation of metallic nanoparticles or carbon nanostructures like carbon nanotubes and graphene. This is crucial for the production of polymer nanomaterials with enhanced mechanical and electrical properties .
Polymer Chemistry
This carboxylic acid can serve as a monomer or an additive in polymer chemistry. It can be involved in the creation of synthetic or natural polymers, contributing to the development of materials with specific characteristics such as increased resistance to solvents or improved thermal stability .
Medicinal Chemistry
The difluorocyclohexane core of 2,2-Difluorocyclohexane-1-carboxylic acid is of particular interest in medicinal chemistry. It can be used to synthesize compounds that interact with the central nervous system or other specific biological targets, potentially leading to new treatments for various diseases .
Agricultural Chemistry
In agricultural chemistry, this compound could be used to synthesize novel agrochemicals. The fluorine atoms could enhance the activity and selectivity of herbicides or pesticides, providing more effective solutions with reduced environmental impact .
Food Science
Carboxylic acids, including 2,2-Difluorocyclohexane-1-carboxylic acid , can be used as food additives. They can act as preservatives or flavoring agents, improving the shelf life and taste of food products. Their high solubility in polar solvents makes them suitable for various food processing applications .
Environmental Science
This compound can also find applications in environmental science, particularly in the development of materials for water purification or air filtration. Its chemical structure could be utilized to capture pollutants or to facilitate the breakdown of harmful substances .
Analytical Chemistry
Lastly, in analytical chemistry, 2,2-Difluorocyclohexane-1-carboxylic acid can be used in the development of new analytical methods. It could serve as a standard or a reagent in chromatography, mass spectrometry, or spectroscopy, aiding in the detection and quantification of various compounds .
properties
IUPAC Name |
2,2-difluorocyclohexane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F2O2/c8-7(9)4-2-1-3-5(7)6(10)11/h5H,1-4H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PBKMJGYFCYLGLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)O)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1461714-25-9 |
Source
|
| Record name | 2,2-difluorocyclohexane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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